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Compound of Interest

Compound Name: Allylethyl carbonate

Cat. No.: B075759

Allylethyl Carbonate: A Technical Guide to
Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and
handling information for allylethyl carbonate. It is intended for use by qualified professionals
in research and development settings. The information herein is compiled from publicly
available Safety Data Sheets (SDS) and scientific literature on related compounds. Notably,
detailed experimental toxicology studies and specific accidental release case studies for
allylethyl carbonate are not readily available in the public domain. Users should always
consult the most current SDS for the specific product they are using and conduct their own risk
assessments before handling this chemical.

Introduction

Allylethyl carbonate is a chemical intermediate used in various synthetic applications. As with
any chemical reagent, a thorough understanding of its potential hazards and proper handling
procedures is essential to ensure the safety of laboratory personnel and the environment. This
guide provides an in-depth summary of the known safety data, handling precautions, and
emergency procedures for allylethyl carbonate.

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b075759?utm_src=pdf-interest
https://www.benchchem.com/product/b075759?utm_src=pdf-body
https://www.benchchem.com/product/b075759?utm_src=pdf-body
https://www.benchchem.com/product/b075759?utm_src=pdf-body
https://www.benchchem.com/product/b075759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

A clear understanding of the physical and chemical properties of a substance is the foundation

of a robust safety protocol. The following table summarizes the key properties of allylethyl

carbonate based on available data.

Property Value Reference
--INVALID-LINK--, --INVALID-
Molecular Formula CesH1003
LINK--
) --INVALID-LINK--, --INVALID-
Molecular Weight 130.14 g/mol
LINK--
--INVALID-LINK--, --INVALID-
CAS Number 1469-70-1
LINK--
Colorless to almost colorless
Appearance o --INVALID-LINK--
clear liquid
Boiling Point 149 °C --INVALID-LINK--
Flash Point 46 °C --INVALID-LINK--
Specific Gravity 0.99 (20/20) --INVALID-LINK--
Refractive Index 1.41 --INVALID-LINK--

Hazard Identification and GHS Classification

Allylethyl carbonate is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are its

flammability and potential to cause irritation.
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3

vapor
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
tract irritation)

Signal Word: Warning

Hazard Pictograms:

Toxicological Information (Context from Related
Compounds)

As of the date of this guide, detailed toxicological studies specifically on allylethyl carbonate
are not available in the public scientific literature. To provide some context for its potential
toxicity, this section summarizes data on structurally related compounds: diethyl carbonate and
allyl alcohol. It is crucial to note that this information is for analogous compounds and may not
accurately reflect the toxicological profile of allylethyl carbonate.
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Acute Oral LD50 Acute Dermal LD50 .
Compound . Primary Hazards
(Rat) (Rabbit)

Flammable liquid, Eye

Diethyl Carbonate > 5000 mg/kg > 5000 mg/kg o
Irritation

Highly flammable,
Toxic if swallowed, in
contact with skin or if
inhaled, Causes
severe skin burns and
eye damage, May
Allyl Alcohol 64 mg/kg 89 mg/kg cause respiratory
irritation, Suspected of
causing genetic
defects, May cause
damage to organs
through prolonged or

repeated exposure

The toxicity of allyl alcohol is significantly higher than that of diethyl carbonate, primarily due to
the reactivity of the allyl group. The presence of the allyl moiety in allylethyl carbonate
suggests that it may have a higher toxicity profile than simple dialkyl carbonates, and caution

should be exercised accordingly.

Safe Handling and Storage Workflow

Proper handling and storage are critical to minimizing the risks associated with allylethyl
carbonate. The following workflow diagram outlines the key steps for safe management of this

chemical in a laboratory setting.
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Receiving & Storage Handling & Use
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Exposure Route
/ / Immediate Action \
N N Rinse Cautiously with Water for Several Minutes .
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Continue Rinsing

b

Medical Attention
Seek Immediate
Medical Attention
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 To cite this document: BenchChem. [Allylethyl carbonate safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b075759#allylethyl-carbonate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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